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Technical Support Center: Cobalt-57
Measurement Instruments
This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) for researchers, scientists, and drug development professionals working with

Cobalt-57 (Co-57) measurement instruments.

Frequently Asked Questions (FAQs) &
Troubleshooting
Dose Calibrator Issues
Q1: My daily constancy check with a Co-57 source is outside the acceptable range (> ±5%).

What should I do?

A1:

Verify Background Radiation: Ensure there are no other radioactive sources in the vicinity

that could be elevating background readings. Perform a background check with the chamber

empty and subtract this value from your measurement.[1]

Inspect the Instrument: Physically inspect the dose calibrator, including the display, keypad,

and source dipper, for any signs of damage.[1]
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Check Instrument Settings: Confirm that the correct radionuclide setting (e.g., Tc-99m or Co-

57) is selected for the constancy test.[1][2] It is recommended to use the Co-57 source to

check the constancy of the most frequently used radionuclide setting, which is often Tc-99m,

due to the proximity of their primary photon energies (122 keV for Co-57 and 140 keV for Tc-

99m).[2][3]

Repeat the Measurement: Perform 10 consecutive measurements of the Co-57 source,

about one minute apart, to check for reproducibility.[1] The readings should be consistent.

Consult Manufacturer/Service Engineer: If the deviation persists after these checks, consult

the manufacturer's manual for further troubleshooting steps or contact a qualified service

engineer for assistance.[1] Do not use the dose calibrator for clinical or experimental assays

until the issue is resolved.

Q2: The accuracy test of my dose calibrator using a NIST-traceable Co-57 source fails

(deviation > ±10%). What are the possible causes and solutions?

A2: An accuracy test failure indicates that the dose calibrator is not providing correct readings

for a known activity.

Decay Correction Calculation: Double-check the decay calculation for your Co-57 reference

source to ensure you are comparing the measured activity to the correct expected activity for

the current date and time.

Source Integrity: Verify the integrity of the Co-57 source and its certificate of calibration.

Ensure it is a NIST-traceable source with a calibration accuracy of at least ±5%.[4][5]

Instrument Malfunction: There may be an issue with the dose calibrator's electronics or

ionization chamber.

Action: If the accuracy test fails, the instrument must be repaired or recalibrated.[6] Until

then, a mathematical correction factor must be applied to all dose measurements.[6] It is

recommended to contact the manufacturer or a certified technician for repair and

recalibration.[1][7]

Q3: Why are my dose calibrator readings for the same Co-57 source inconsistent when I

change the sample volume or container (geometry effects)?
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A3: A dose calibrator's response can be influenced by the geometry of the radioactive source,

including its volume, shape, and the type of container.[8]

Troubleshooting Steps:

Perform a Geometry Test: This test should be done at installation and after any repairs.[6]

[9] It involves measuring the same activity in varying volumes within the same container

(e.g., syringe or vial) to determine correction factors.[6][8]

Consistent Geometry: For routine measurements, use the same type of container and

sample volume that was used during the geometry testing to ensure consistency.[8]

Apply Correction Factors: If varying geometries are unavoidable, apply the appropriate

geometry correction factors derived from your geometry test.

Gamma Camera and Co-57 Flood Source Issues
Q1: I'm seeing artifacts (non-uniformities) in my daily gamma camera flood field image using a

new Co-57 sheet source. What's causing this?

A1: This is a common issue with new Co-57 flood sources and is often caused by high-energy

photon contaminants, such as Cobalt-56 (Co-56) and Cobalt-58 (Co-58).[10][11][12] These

contaminants emit higher energy gamma rays that can penetrate the collimator septa and

create artifacts.[11]

Troubleshooting and Mitigation:

Increase Source-to-Collimator Distance: Moving the Co-57 source a few inches away from

the collimator can minimize the artifacts caused by high-energy contaminants.[10][11]

Source Aging: Co-56 and Co-58 have shorter half-lives (77 and 71 days, respectively)

than Co-57 (272 days).[10] As the source ages, the contaminants will decay, and their

effect on the uniformity images will diminish.[10][11]

Verify Source Uniformity: The Co-57 itself may not be uniformly distributed in the sheet

source.[10] To check this, acquire images with the source in four different orientations.
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Sum these images and compare the result to a single, longer acquisition. Discrepancies

may indicate a non-uniform source.[10]

Low-Activity Sources: When purchasing new Co-57 sources, consider those with lower

activity to minimize pile-up effects caused by high-energy photons.[11][13]

Q2: My gamma camera's flood field image shows a "cold spot." What should I investigate?

A2: A cold spot in a uniform Co-57 flood image can indicate several issues:

Photomultiplier Tube (PMT) Failure or Detuning: This is a common cause. A malfunctioning

or poorly tuned PMT will not detect scintillations correctly, resulting in a localized area of

decreased counts.[14][15]

Acquisition Electronic Board (AEB) Malfunction: The electronic board that processes signals

from the PMTs can also be a source of the problem. A faulty connection or a problem with

the board itself can mimic a PMT failure.[14]

Collimator Defects: Damage to the collimator can also result in non-uniformities.[15]

Loss of Optical Coupling: The optical coupling between the PMT and the crystal could be

compromised.[15]

Troubleshooting Workflow:

Repeat the flood image acquisition to ensure the artifact is persistent.

If the issue remains, it is advisable to contact a qualified service engineer to diagnose the

problem, which may involve PMT tuning, checking the AEB, or inspecting the collimator.

[14]

Quantitative Data Summary
Cobalt-57 Physical Characteristics

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 11 Tech Support

https://jnm.snmjournals.org/content/57/supplement_2/2613
https://pubmed.ncbi.nlm.nih.gov/8612665/
https://www.researchgate.net/publication/260395145_Technical_Features_and_Roles_of_Cobalt-57_Flood_Sources_for_Daily_Quality_Control_of_Gamma_Cameras
https://pmc.ncbi.nlm.nih.gov/articles/PMC4379689/
https://unm.lf1.cuni.cz/trnka/IAEA/Appendix_01_Artefacts_and_Troubleshooting_text.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC4379689/
https://unm.lf1.cuni.cz/trnka/IAEA/Appendix_01_Artefacts_and_Troubleshooting_text.pdf
https://unm.lf1.cuni.cz/trnka/IAEA/Appendix_01_Artefacts_and_Troubleshooting_text.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC4379689/
https://www.benchchem.com/product/b224739?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b224739?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Half-life 271.7 days[16]

Primary Photon Energies
122 keV (85.6% abundance), 136 keV (10.68%

abundance)[17]

Decay Mode Electron Capture[16]

Dose Calibrator Quality Control Acceptance Criteria
QC Test Frequency Acceptance Limit

Accuracy
Annually, at installation, and

after repair[6][7]

Within ±10% of the certified

value of a NIST-traceable

source[6]

Constancy
Daily, before clinical use[1][7]

[9]

Within ±5% of the expected

value[1][7][18]

Linearity
Quarterly, at installation, and

after repair[6][7][9]

Within ±10% over the range of

use[7]

Geometry
At installation and after repair

or moving the instrument[6][9]

Correction factors should be

determined and applied

Experimental Protocols
Protocol 1: Dose Calibrator Daily Constancy Test
Objective: To verify the day-to-day reproducibility of the dose calibrator's measurements.

Materials:

Dose Calibrator

Long-lived reference source (e.g., Co-57, Cs-137)[1][18]

Logbook or electronic record-keeping system

Procedure:
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Background Measurement:

Ensure no radioactive sources are near the dose calibrator.

Measure the background radiation and record the value.[1] This should be done daily.

Source Measurement:

Select the appropriate radionuclide setting on the dose calibrator (e.g., the most frequently

used setting like Tc-99m).[2]

Place the Co-57 reference source in the source holder and insert it into the chamber.

Record the measured activity.

Calculation:

Subtract the background reading from the measured activity.

Calculate the decay-corrected expected activity of the Co-57 source for the current date.

Determine the percent difference between the background-corrected measured activity

and the expected activity.

Formula: % Difference = [(Measured Activity - Expected Activity) / Expected Activity] * 100

Action:

Record all values in the QC log.

If the percent difference is within ±5%, the instrument has passed.[1][7][18]

If the percent difference exceeds ±5%, follow the troubleshooting steps outlined in the

FAQs.

Protocol 2: Dose Calibrator Annual Accuracy Test
Objective: To ensure the dose calibrator's measurements are accurate and traceable to

national standards.
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Materials:

Dose Calibrator

At least two different NIST-traceable reference sources with different gamma ray energies

(e.g., Co-57 and Cs-137).[3][7]

Source certificates of calibration.

Logbook or electronic record-keeping system.

Procedure:

Source Selection and Calculation:

Select a NIST-traceable Co-57 reference source.

Using the certificate of calibration, calculate the decay-corrected activity for the day of the

test.

Measurement:

Set the dose calibrator to the Co-57 setting.

Measure the background activity and record it.

Measure the activity of the Co-57 source. Repeat for a total of three measurements.[1]

Calculation and Analysis:

For each measurement, subtract the background reading.

Calculate the average of the three background-corrected measurements.

Compare the average measured activity to the calculated (expected) activity from the

source certificate.

Calculate the percent error: % Error = [(Average Measured Activity - Expected Activity) /

Expected Activity] * 100

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 11 Tech Support

https://www.ncbi.nlm.nih.gov/books/NBK576382/
https://ehs.missouri.edu/program-areas/radiation-safety/radiation-safety-standard-operating-procedures/quality-assurance-of-nuclear-medicine-equipment-sop
https://www.health.tas.gov.au/sites/default/files/2021-12/Recommended_Quality_Assurance_Programme_for_Dose_Calibrators_DoHTasmania2021.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b224739?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Repeat for Second Source:

Repeat steps 1-3 for a second reference source with a different energy, such as Cs-137.

[3][7]

Action:

Record all results.

If the percent error for all sources is within ±10%, the dose calibrator passes the accuracy

test.[6]

If any source measurement exceeds this limit, the instrument requires service and

recalibration.[6][7]
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Caption: Daily Dose Calibrator Constancy Check Workflow.
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Caption: Troubleshooting Non-Uniform Gamma Camera Flood Images.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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